Methyl 4-acetyl-3-fluorothiophene-2-carboxylate

• IUPAC Name: methyl 4-acetyl-3-fluorothiophene-2-carboxylate
• InChI: InChI=1S/C8H7FO3S/c1-4(10)5-3-13-7(6(5)9)8(11)12-2/h3H,1-2H3
• InChI Key: PVEUHGYHTJCJHT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1F)C(=O)OC
• Molecular Formula: C8H7FO3S
• Molecular Weight: 202.20 g/mol
• CAS No.: 1821027-56-8

Description

Methyl 4-acetyl-3-fluorothiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H7FO3S and its molecular weight is 202.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

Methyl 4-acetyl-3-fluorothiophene-2-carboxylate, a derivative of thiophene, has been a subject of interest in various synthetic methods. A notable study by Pomerantz and Turkman (2008) details an efficient route to synthesize 3-fluorothiophene, a related compound, using the Schiemann reaction, achieving a 67% yield in introducing the fluorine atom into the thiophene ring. This process involved the conversion of methyl 3-fluorothiophene-2-carboxylate to 3-fluorothiophene with a high yield of 93% (Pomerantz & Turkman, 2008).

Fluorescence Properties

Guo Pusheng (2009) investigated the synthesis and fluorescence properties of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a compound closely related to this compound. The study focused on the novel fluorescence properties, offering insights into potential applications in materials science and bioimaging (Pusheng, 2009).

Genotoxic and Carcinogenic Potentials

A study by Lepailleur et al. (2014) assessed the genotoxic and carcinogenic potentials of thiophene derivatives, including Methyl 3-amino-4-methylthiophene-2-carboxylate, which is structurally similar to the compound of interest. The study involved various in vitro methodologies and in silico predictions, providing insights into the safety profile of these compounds (Lepailleur et al., 2014).

Catalytic Applications

The research by Yadav and Bhagat (2005) on the Friedel–Crafts acylation of thioanisole to 4-(methylthio)acetophenone, an important drug intermediate, shows the relevance of thiophene derivatives in catalytic processes. This work highlights the use of environmentally friendly heterogeneous catalysts, relevant to the broader field of green chemistry (Yadav & Bhagat, 2005).

Polymer Biosensors

The study by Kim et al. (2002) on carboxylated polythiophenes, including poly(3-thiophene acetic acid) (PTAA), provides insight into the application of thiophene derivatives in the field of biosensors. The research demonstrates the fluorescence quenching properties of these compounds, suggesting their potential in sensor technology (Kim et al., 2002).